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Compound of Interest

Compound Name: 2-Ethoxybenzaldehyde

Cat. No.: B052182 Get Quote

An In-depth Technical Guide to 2-Ethoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Ethoxybenzaldehyde, an aromatic aldehyde, is a significant compound in various fields of

chemical research and industrial application. This technical guide provides a comprehensive

overview of its molecular structure, physicochemical properties, and detailed experimental

protocols for its synthesis. The information is tailored for researchers, scientists, and

professionals in drug development, offering a foundational understanding for its application in

organic synthesis and as a building block for more complex molecules.

Molecular Structure and Properties
2-Ethoxybenzaldehyde, also known as o-ethoxybenzaldehyde or salicylaldehyde ethyl ether,

is characterized by a benzene ring substituted with an ethoxy group and a formyl group at

adjacent positions.[1] Its chemical formula is C₉H₁₀O₂.[1][2] The presence of the ethoxy group

influences its solubility and reactivity in various organic reactions.[1]

Visualization of Molecular Structure
The following diagram illustrates the molecular structure of 2-Ethoxybenzaldehyde.

Caption: Molecular Structure of 2-Ethoxybenzaldehyde.
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Physicochemical Data
The quantitative properties of 2-Ethoxybenzaldehyde are summarized in the table below for

easy reference and comparison.

Property Value Reference

Molecular Formula C₉H₁₀O₂ [1][2][3][4][5]

Molecular Weight 150.17 g/mol [2][3][6][7]

CAS Number 613-69-4 [1][2][6]

Appearance Clear yellow to purple liquid [1]

Boiling Point 136-138 °C at 24 mmHg [4][6]

Density 1.074 g/mL at 25 °C [4][6]

Refractive Index n20/D 1.543 [4][6]

Purity ≥97% (GC) [1][6]

InChI Key
DUVJMSPTZMCSTQ-

UHFFFAOYSA-N
[6][8][9]

SMILES CCOC1=CC=CC=C1C=O [9]

Experimental Protocols
The following section details a method for the synthesis of 2-Ethoxybenzaldehyde, derived

from established procedures.[10]

Synthesis of 2-Ethoxybenzaldehyde
This protocol involves a two-step process starting from salicylaldehyde.

Step 1: Formation of Schiff Base Intermediate

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve

salicylaldehyde and an amine (such as aniline, n-butylamine, cyclohexylamine, benzylamine,

or tert-butylamine) in a suitable solvent like ethanol or toluene.[10]
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Reflux: Heat the mixture to boiling and maintain reflux for 12-14 hours.[10]

Isolation: After the reaction is complete, evaporate the solvent to dryness. The crude product

can be purified by recrystallization.[10]

Step 2: Ethoxy Group Introduction

Reaction Setup: Dissolve the product from Step 1, bromoethane, and an acid-acceptor (such

as potassium carbonate, sodium tert-butoxide, or potassium tert-butoxide) in a solvent like

dimethyl sulfoxide, dimethylformamide, toluene, or tetrahydrofuran.[10]

Reaction Conditions: Heat the mixture to 80°C and allow it to react for 12 hours.[10][11]

Work-up and Purification:

Cool the reaction mixture and filter to remove any solid byproducts.[10]

Perform an extraction, followed by evaporation of the solvent.[10]

The final product, 2-Ethoxybenzaldehyde, is purified by column chromatography.[10]

Synthesis and Purification Workflow
The logical flow of the synthesis and purification process is depicted in the diagram below.
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Step 1: Schiff Base Formation

Step 2: Ethoxylation and Purification

Dissolve Salicylaldehyde and Amine in Solvent

Reflux for 12-14 hours

Evaporate Solvent

Recrystallize Intermediate

Dissolve Intermediate, Bromoethane,
and Acid-Acceptor in Solvent

Proceed with purified intermediate

Heat to 80°C for 12 hours

Filter Reaction Mixture

Extraction

Evaporation of Solvent

Column Chromatography

Pure 2-Ethoxybenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the Synthesis of 2-Ethoxybenzaldehyde.
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Applications in Research and Development
2-Ethoxybenzaldehyde is a versatile intermediate with several applications in scientific

research and industry:

Organic Synthesis: It serves as a crucial building block for creating more complex molecules.

[1] It has been utilized in studies of 1,3-dipolar cycloaddition reactions.[6][7]

Pharmaceuticals: This compound is an important intermediate in the synthesis of various

pharmaceutical agents, contributing to the development of new medications.[1]

Fragrance Industry: Due to its pleasant aroma, it is a key ingredient in perfumes and other

scented products.[1]

Safety and Handling
Appropriate safety precautions should be taken when handling 2-Ethoxybenzaldehyde. It is

advisable to consult the Safety Data Sheet (SDS) for detailed information on handling, storage,

and disposal. Store in a cool place, typically between 0-8°C.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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